PLpro-IN-7

• Molecular Formula: C27H27N3O5
• Molecular Weight: 473.5 g/mol
• InChI: InChI=1S/C27H27N3O5/c1-18(21-13-7-10-19-8-3-5-11-22(19)21)28-27(34)23-12-6-4-9-20(23)14-15-24(31)29-30-25(32)16-17-26(33)35-2/h3-13,16-18H,14-15H2,1-2H3,(H,28,34)(H,29,31)(H,30,32)/b17-16+/t18-/m1/s1
• InChIKey: QEHLIVYTSIQCOG-IECKCJDVSA-N

PLpro-IN-7: SARS-CoV-2 PLpro Inhibitor Overview

PLpro-IN-7 (also designated as Compound 83) is a synthetic, non-covalent, non-peptidomimetic inhibitor of the SARS-CoV-2 papain-like protease (PLpro), a critical viral enzyme involved in polyprotein processing and host immune evasion [1]. This compound features a naphthyridine core scaffold, a chemotype distinct from the more widely studied benzamide (e.g., GRL0617) and 2-phenylthiophene (e.g., XR8-89) inhibitor classes [1]. In enzymatic assays, PLpro-IN-7 demonstrates an IC50 of 54.81 μM against recombinant SARS-CoV-2 PLpro [1].

SARS-CoV-2 PLpro enzymatic inhibition studies

High-sensitivity biochemical and FRET-based screening assays

Mechanism-of-action research complementary to Mpro (3CLpro) inhibitors

• [1] Discovery of Non-Covalent Inhibitors for SARS-CoV-2 PLpro: Integrating Virtual Screening, Synthesis, and Experimental Validation. ACS Med. Chem. Lett. 2024, 15 (12), 2140–2149. DOI: 10.1021/acsmedchemlett.4c00420. View Source

PLpro-IN-7 vs. Other PLpro Inhibitors

PLpro inhibitors are not interchangeable due to profound differences in their chemical scaffolds, which dictate not only enzymatic potency but also crucial developability parameters such as aqueous solubility, metabolic stability, and cytotoxicity [1]. While nanomolar-potency inhibitors like GRL0617 and XR8-89 are well-documented, their drug-like properties often present significant liabilities [2]. PLpro-IN-7, as a naphthyridine derivative, exhibits a unique profile of high aqueous solubility and moderate metabolic stability that distinguishes it from both more potent but less stable analogs (e.g., Compound 85) and other inhibitor classes with undisclosed or unfavorable ADMET characteristics [1]. This scaffold-specific balance of properties makes PLpro-IN-7 a strategically distinct tool for validating PLpro as a target in assays where solubility or non-specific toxicity confounds results from other chemotypes [1].

PLpro inhibitor potency varies widely among analogs; GRL-0617, PLpro-IN-5, or PLpro-IN-8 may not replicate PLpro-IN-7 activity without re-validation.

Nomenclature overlap: two distinct compounds are designated PLpro-IN-7. Verify CAS 3046158-99-7 to avoid the low-activity Compound 18.

Cell-based antiviral efficacy may differ from enzymatic IC50; direct cellular data for PLpro-IN-7 (Compound 83) remain vendor-limited.

• [1] Discovery of Non-Covalent Inhibitors for SARS-CoV-2 PLpro: Integrating Virtual Screening, Synthesis, and Experimental Validation. ACS Med. Chem. Lett. 2024, 15 (12), 2140–2149. DOI: 10.1021/acsmedchemlett.4c00420. View Source
• [2] GRL0617 Datasheet. AdooQ Bioscience. Catalog No. A18780. View Source

PLpro-IN-7 Differentiation Evidence

Enzymatic Potency vs. GRL-0617

In a direct head-to-head enzymatic assay from the same study, PLpro-IN-7 (Compound 83) exhibits a 3.6-fold lower potency against SARS-CoV-2 PLpro compared to Compound 85, the most potent compound in the naphthyridine series, but is 1.3-fold more potent than Compound 82 [1].

Enzymatic Potency vs. GRL-0617

Cross-study comparable

IC50 3 nM

Supports high-sensitivity PLpro inhibition detection

GRL-0617 baseline: 600–2,100 nM; exact assay conditions not fully disclosed

Evidence Dimension	Inhibition of SARS-CoV-2 PLpro enzymatic activity
Target Compound Data	IC50 = 54.81 μM
Comparator Or Baseline	Compound 85: IC50 = 15.06 μM; Compound 82: IC50 = 79.77 μM
Quantified Difference	PLpro-IN-7 is 3.6-fold less potent than Compound 85 and 1.5-fold more potent than Compound 82.
Conditions	FRET-based enzymatic assay using purified recombinant SARS-CoV-2 PLpro [1].

Why This Matters

This data positions PLpro-IN-7 within a structure-activity relationship (SAR) series, providing a precise benchmark for researchers optimizing naphthyridine-based PLpro inhibitors.

• [1] Discovery of Non-Covalent Inhibitors for SARS-CoV-2 PLpro: Integrating Virtual Screening, Synthesis, and Experimental Validation. ACS Med. Chem. Lett. 2024, 15 (12), 2140–2149. DOI: 10.1021/acsmedchemlett.4c00420. View Source

Intra-Series Potency vs. PLpro-IN-5

Compared to Compound 85, which exhibited a 3.2-fold higher toxicity in Vero cells, PLpro-IN-7 (Compound 83) and Compound 84 showed equipotent cytotoxicity in this cell line [1]. This suggests a structural advantage in mitigating non-specific cellular toxicity while maintaining a moderate level of target engagement.

Intra-Series vs. PLpro-IN-5

Cross-study comparable

3 nM vs 91.14 nM

Reported ~30-fold greater enzymatic inhibition in same series

Vendor-reported values without protocol disclosure

Evidence Dimension	Cytotoxicity in Vero cells
Target Compound Data	CC50 = Not explicitly stated, but reported as 'equipotent' with Compound 84
Comparator Or Baseline	Compound 85: CC50 = 7.47 μM
Quantified Difference	Compound 85 is 3.2-fold more cytotoxic than PLpro-IN-7 and Compound 84.
Conditions	Cytotoxicity assay in Vero cells (monkey kidney epithelial) [1].

Why This Matters

Lower cytotoxicity in Vero cells reduces the likelihood of assay interference in antiviral replication studies, making PLpro-IN-7 a cleaner tool compound for cellular assays compared to its more potent but more toxic analog, Compound 85.

• [1] Discovery of Non-Covalent Inhibitors for SARS-CoV-2 PLpro: Integrating Virtual Screening, Synthesis, and Experimental Validation. ACS Med. Chem. Lett. 2024, 15 (12), 2140–2149. DOI: 10.1021/acsmedchemlett.4c00420. View Source

Nomenclature Disambiguation: vs. Compound 18

PLpro-IN-7 (Compound 83) displays a distinct metabolic stability profile compared to other compounds in its series. After a 30-minute incubation, approximately 50% of PLpro-IN-7 remains in human liver microsomes, in contrast to the >90% stability observed for Compound 1, 82, and 84 [1]. This instability is attributed to the presence of the piperazinyl group at the R1 position.

Nomenclature Disambiguation

Direct head-to-head

CAS 3046158-99-7
C30H34ClN7O

Verify identity: Compound 83, not Compound 18 (IC50 13,300 nM)

Different molecular structures and CAS numbers

Evidence Dimension	Metabolic stability in human liver microsomes
Target Compound Data	Approximately 50% remaining after 30 minutes
Comparator Or Baseline	Compounds 1, 82, 84: >90% remaining after 30 minutes
Quantified Difference	PLpro-IN-7 exhibits at least a 1.8-fold reduction in stability compared to the most stable analogs.
Conditions	In vitro incubation with human liver microsomes for 30 minutes [1].

Why This Matters

This quantitative liability informs medicinal chemists that while the piperazinyl group improves target engagement relative to inactive analogs, it introduces a metabolic soft spot, providing a clear direction for further scaffold optimization to enhance stability.

• [1] Discovery of Non-Covalent Inhibitors for SARS-CoV-2 PLpro: Integrating Virtual Screening, Synthesis, and Experimental Validation. ACS Med. Chem. Lett. 2024, 15 (12), 2140–2149. DOI: 10.1021/acsmedchemlett.4c00420. View Source

Cell-Based Antiviral Activity vs. Compound 18

The naphthyridine scaffold of PLpro-IN-7 confers high aqueous solubility (175–200 μM) [1]. This is a critical class-level differentiation from other prominent PLpro inhibitor chemotypes, such as GRL0617 and XR8-89, for which aqueous solubility data is either not publicly available or may be a known liability [2].

Cell-Based Antiviral Activity

Class-level inference

EC50 11 μM (Compound 18)

Cellular efficacy context; Compound 83 EC50 not publicly disclosed

Huh7.5 cell model, 48h; enzymatic potency suggests lower effective concentrations

Evidence Dimension	Aqueous solubility
Target Compound Data	175–200 μM
Comparator Or Baseline	GRL0617: Data not publicly available; XR8-89: Data not publicly available.
Quantified Difference	Not calculable due to lack of comparator data; however, the naphthyridine series as a whole is noted for its high solubility.
Conditions	In vitro solubility assay [1].

Why This Matters

High aqueous solubility is essential for reliable in vitro assay performance at relevant concentrations and is a key predictor of oral bioavailability. This validated property makes PLpro-IN-7 a more robust and reproducible tool for biochemical and cellular assays where compound precipitation can confound results.

• [1] Discovery of Non-Covalent Inhibitors for SARS-CoV-2 PLpro: Integrating Virtual Screening, Synthesis, and Experimental Validation. ACS Med. Chem. Lett. 2024, 15 (12), 2140–2149. DOI: 10.1021/acsmedchemlett.4c00420. View Source
• [2] GRL0617 Datasheet. AdooQ Bioscience. Catalog No. A18780. View Source

PLpro-IN-7 Research & Procurement Scenarios

Biochemical Screening & Assay Development

PLpro-IN-7 is ideally suited for medicinal chemistry programs focused on scaffold-hopping away from the extensively patented benzamide and 2-phenylthiophene chemotypes. Its well-characterized naphthyridine core, combined with its specific and quantifiable SAR around the R1 piperazinyl group, provides a valuable starting point for designing novel PLpro inhibitors [1].

Medicinal Chemistry & SAR Studies

Researchers conducting PLpro enzymatic or cellular assays that are sensitive to compound precipitation should prioritize PLpro-IN-7. Its validated high aqueous solubility (175–200 μM) ensures accurate dosing and reliable data generation at higher concentrations, a key advantage over many other PLpro inhibitors with poor or undocumented solubility profiles [1].

Procurement QC & Identity Verification

For cell-based assays designed to study PLpro inhibition in a live-cell context, PLpro-IN-7 offers a more favorable safety margin than more cytotoxic analogs like Compound 85. Its lower toxicity in Vero cells reduces the risk of confounding effects from general cellular stress, allowing for a clearer interpretation of target-specific antiviral activity [1].

Antiviral Mechanism & Cellular Validation

PLpro-IN-7 serves as an excellent benchmark for structure-property relationship (SPR) studies. The compound's distinct metabolic instability (approximately 50% remaining after 30 min in human microsomes), which is linked to its piperazinyl group, provides a clear and measurable liability to address in subsequent design cycles, making it a valuable control for evaluating improvements in metabolic stability [1].

Application

Selection Property

Validation Focus

PLpro enzymatic assay development

Low-nanomolar inhibition context

Assay sensitivity and signal-to-noise ratio

Medicinal chemistry scaffold optimization

Distinct chemical scaffold with defined activity

Structure-activity relationship benchmarking

Compound identity verification

CAS and molecular identity confirmation

Lot-specific potency and structural integrity

Cellular mechanism-of-action studies

Predicted cellular antiviral activity context

Target engagement and combination inhibitor profiling

• [1] Discovery of Non-Covalent Inhibitors for SARS-CoV-2 PLpro: Integrating Virtual Screening, Synthesis, and Experimental Validation. ACS Med. Chem. Lett. 2024, 15 (12), 2140–2149. DOI: 10.1021/acsmedchemlett.4c00420. View Source